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Compound of Interest

Compound Name: Ethyl 2,2,2-triethoxyacetate

Cat. No.: B039538

CAS Number: 57267-03-5

This technical guide provides a comprehensive overview of Ethyl 2,2,2-triethoxyacetate, a
versatile reagent in organic synthesis. It is intended for researchers, scientists, and
professionals in the field of drug development and chemical synthesis. This document outlines
the compound's properties, synthesis protocols, key applications, and safety information.

Compound Identification and Properties

Ethyl 2,2,2-triethoxyacetate is an ester characterized by the presence of three ethoxy groups
attached to the alpha-carbon. Its unique structure influences its reactivity and utility as a
building block in complex organic syntheses.[1]
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Property Value Source
CAS Number 57267-03-5 [11[2][3][4]
Molecular Formula C10H2005 [11[2][3]
Molecular Weight 220.26 g/mol [2][3]
IUPAC Name ethyl 2,2,2-triethoxyacetate [1112114]

Ethyl triethoxyacetate,

Synonyms Triethoxy-acetic acid ethyl [2][4]
ester

Appearance Colorless to pale yellow liquid [1]

Flash Point 85°C /185 °F [5]
JWQIAVCJILYNXLJ-

InChl Key [1][2][3]

UHFFFAOYSA-N

SMILES CCOC(=0)C(OCC)(OCC)OCC  [2][4]

Synthesis of Ethyl 2,2,2-triethoxyacetate

The synthesis of Ethyl 2,2,2-triethoxyacetate can be achieved through several methods, with
a common route involving the reaction of dichloroacetic acid with sodium ethoxide, followed by
esterification.[2] The following is a detailed experimental protocol adapted from established
procedures for similar compounds.[2][6]

Experimental Protocol: Synthesis from Dichloroacetic Acid

This procedure involves two main stages: the formation of the triethoxyacetate intermediate
and its subsequent esterification.

Materials and Equipment:
 Dichloroacetic acid

e Sodium metal
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e Absolute ethanol

e Anhydrous ether

o Hydrogen chloride (gas or solution in ethanol)

e Three-necked round-bottom flask

o Reflux condenser with a drying tube (e.g., calcium chloride)
e Mechanical stirrer

e Dropping funnel

* Ice-salt bath

« Distillation apparatus

Procedure:

o Preparation of Sodium Ethoxide: In a three-necked flask equipped with a stirrer and reflux
condenser, prepare a solution of sodium ethoxide by cautiously adding 1.35 gram-atoms of
sodium metal in portions to 450 mL of absolute ethanol.[2] Allow the reaction to proceed until
all the sodium has dissolved.

» Reaction with Dichloroacetic Acid: To the freshly prepared sodium ethoxide solution, add
0.39 moles of dichloroacetic acid dropwise with stirring. The rate of addition should be
controlled to maintain a gentle reflux.[2] A precipitate of sodium chloride will form. After the
addition is complete, heat the mixture under reflux with continuous stirring for approximately
3.5 hours.[2]

 Acidification and Esterification: Cool the reaction mixture to below 0°C using an ice-salt bath.
Slowly add a solution of approximately 0.75 moles of hydrogen chloride in 200 mL of
absolute ethanol.[2] Ensure the temperature does not rise above 10°C during this addition.
After the addition is complete, allow the mixture to warm to room temperature and continue
stirring for another 3 hours, then let it stand overnight.[2]
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o Work-up and Isolation: Cool the mixture to 0°C and neutralize any excess acid with a sodium
ethoxide solution to a pH of approximately 7.[2] Filter the mixture to remove the precipitated
sodium chloride. The filter cake should be washed with anhydrous ether, and the washings
combined with the filtrate.

 Purification: Remove the bulk of the solvent (ethanol and ether) by distillation under reduced
pressure, keeping the pot temperature below 40°C.[2] The crude Ethyl 2,2,2-
triethoxyacetate is then purified by fractional distillation under high vacuum.
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Synthesis Workflow for Ethyl 2,2,2-triethoxyacetate
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Applications in Research and Drug Development

Ethyl 2,2,2-triethoxyacetate serves as a valuable intermediate in the synthesis of more
complex molecules, including pharmaceuticals and agrochemicals.[1] Its primary application
lies in its use in carbon-carbon bond-forming reactions.

 Intermediate in Claisen Condensations: It is frequently used in Claisen condensations with
ketones or aldehydes to form (-keto esters. These products are crucial intermediates in the
synthesis of a wide array of complex organic molecules.[1]

o Precursor for Heterocyclic Synthesis: The functional groups within Ethyl 2,2,2-
triethoxyacetate make it a suitable precursor for the synthesis of various heterocyclic
compounds.

o Solvent: Due to its ester nature and multiple ether linkages, it can also be used as a
specialty solvent in certain organic reactions.[1]
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Claisen Condensation Workflow

The Claisen condensation is a fundamental reaction in organic chemistry for the formation of -
keto esters or -diketones. The workflow involves the deprotonation of an enolizable ester by a
strong base to form an enolate, which then undergoes nucleophilic acyl substitution with
another ester.
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Conceptual Workflow of a Claisen Condensation

Safety and Handling

Proper handling of Ethyl 2,2,2-triethoxyacetate is essential in a laboratory setting. It is
classified as a combustible liquid and can cause irritation.[4] Adherence to standard safety
protocols is required.

Hazard Information Precautionary Measures

H227: Combustible liquid[4] H302: Harmful if

swallowed[4] H315: Causes skin irritation[4]
GHS Hazard Statements ) o

H319: Causes serious eye irritation[4] H335:

May cause respiratory irritation[4]

Wear protective gloves, clothing, eye protection,
Personal Protective Equipment (PPE) and face protection.[5] Use in a well-ventilated

area.[3]

Store in a cool, dry, well-ventilated area away
from incompatible materials and sources of

Storage o )
ignition.[3][5] Keep containers securely sealed.

[3]

Fire Fighti Use water spray, carbon dioxide (COz), dry
ire Fightin
gnting chemical, or chemical foam to extinguish.[5]

) Absorb spill with inert material (e.g., sand, earth)
Spill Response _ _ _ _
and place in a suitable container for disposal.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl 2,2,2-
triethoxyacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b039538#cas-number-for-ethyl-2-2-2-triethoxyacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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